Cas no 7789-77-7 (Calcium hydrogen phosphate dihydrate)
Calcium hydrogen phosphate dihydrate (CaHPO₄·2H₂O) is a white, crystalline powder widely used in pharmaceutical, food, and industrial applications. It serves as a calcium supplement in tablets and nutritional formulations due to its high bioavailability and stability. In the food industry, it functions as a leavening agent, dough conditioner, and nutrient fortifier. Its controlled solubility and neutral pH make it suitable for dental and cosmetic applications. The dihydrate form offers improved handling and flow properties compared to anhydrous variants. It complies with pharmacopeial standards (USP, EP) for purity and consistency, ensuring reliable performance in regulated applications.
7789-77-7 structure
Product Name:Calcium hydrogen phosphate dihydrate
CAS No:7789-77-7
MF:CaH5O6P
MW:172.0879
MDL:MFCD00149621
CID:47899
PubChem ID:24845697
Update Time:2025-10-16
Calcium hydrogen phosphate dihydrate Chemical and Physical Properties
Names and Identifiers
-
- calcium hydrogen phosphate dihydrate
- Calcium hydrogen phosphate Dihydrate precipitate
- Calcium phosphate dibasic dihydrate
- Calcium Phosphate Dihydrate
- CALCIUM HYDROGEN PHOSPHATE DIHYDRATE, EXTRA PURE FCC
- Calciumphosphate-dibasic
- acid calcium monophosphate
- Bekapress D 2
- BicalciuM phosphate
- calcium monohydrogen phosphate
- CALCIUM PHOSPH
- Calcium phosphate di
- CalciuM phosphate dibasic
- Calciumhydrogenphosphate,dih
- dibasic calcium phosphate
- DicalciuM orthophosphate
- DICALCIUM PHOSPHAT
- dicalcium phosphate
- dicalcium phosphate anhydrous
- dicalciurn phosphate
- Di-tab
- hydrogen calcium orthophosphate
- phosphoric acid calcium salt
- Secondary calciuM phosphate
- Phosphoricacid, calcium salt (1:1), dihydrate (8CI,9CI)
- Bonit
- Budit 222
- Calcium hydrogen phosphate (CaHPO4) hydrate (1:2)
- Calcium monohydrogen orthophosphate dihydrate
- Calcium monohydrogenphosphate dihydrate
- Calcium phosphate (CaHPO4) dihydrate
- Calipharm
- DiTab
- Dibasic calcium phosphate dihydrate
- Dicalciumphosphate dihydrate
- Emcompress
- Emcompress Special
- Monohydrogen monocalciumphosphate dihydrate
- Parmcompress
- Tri-Compress
- Calcium hydrogenphosphate dihydrate,AR
- Calcium hydrogen phosphatedihydrate
- Calcium phosphatedihydrate
- Calcium hydrogenphosphate dihydrate
- Calcium monohydrogen phosphate dihydrate
- O7TSZ97GEP
- Phosphoric acid, calcium salt (1:1), dihydrate
- brushite
- Aksepillen
- Eunova
- Calcium phosphate, dibasic dihydrate, 98+%, extra pure
- Calciumhydrogenphosphatedihydrate
- Brushite (Ca(HPO4).2H2O)
- Calcium-hydrogenphosphat-2-wasser
- Calster (TN)
- Calcium phosphate, dibasic, dihydrate
- CaH5O6P
- CaHPO4.2H
- Calcium hydrogen phosphate dihydrate
-
- MDL： MFCD00149621
- Inchi： 1S/Ca.H3O4P.2H2O/c;1-5(2,3)4;;/h;(H3,1,2,3,4);2*1H2/q+2;;;/p-2
- InChI Key： XAAHAAMILDNBPS-UHFFFAOYSA-L
- SMILES： [Ca+2].P(=O)([O-])([O-])O[H].O([H])[H].O([H])[H]
Computed Properties
- Exact Mass: 171.94500
- Monoisotopic Mass: 171.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 46.5
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 85.4
Experimental Properties
- Color/Form: White monoclinic crystalline powder. Odorless and tasteless.
- Density: 2.31 g/mL at 25 °C(lit.)
- Melting Point: 109°C -H₂O
- Boiling Point: 158ºC at 760 mmHg
- Flash Point: °C
- Refractive Index: 1.5394
- Water Partition Coefficient: Slightly soluble in water. Soluble in dilute hydrochloric, nitric, and acetic acid. Insoluble in alcohol
- Stability/Shelf Life: Stable. Incompatible with acids.
- PSA: 111.69000
- LogP: -0.18080
- Sensitiveness: Sensitive to humidity
- Solubility: It is easily and slowly soluble in glycerol, slightly soluble in water, insoluble in ethanol, and easily soluble in dilute hydrochloric acid and nitric acid.
Calcium hydrogen phosphate dihydrate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：Keep it tightly closed.
Calcium hydrogen phosphate dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C108378-500g |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | Ph. Eur.,BP,USP,98-102.5% | 500g |
¥72.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C108377-2.5kg |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | AR,99.0 % | 2.5kg |
¥175.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C108377-500g |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | AR,99.0 % | 500g |
¥51.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C108377-12×500g |
Calcium hydrogenphosphate dihydrate |
7789-77-7 | AR,99.0 % | 12×500g |
￥439.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C108377-20×500g |
Calcium hydrogenphosphate dihydrate |
7789-77-7 | AR,99.0 % | 20×500g |
￥649.00 | 2021-05-21 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 40233-1kg |
Calcium hydrogen phosphate dihydrate, 98% min |
7789-77-7 | 98% | 1kg |
￥2055.00 | 2023-02-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 40233-5kg |
Calcium hydrogen phosphate dihydrate, 98% min |
7789-77-7 | 98% | 5kg |
￥6767.00 | 2023-02-24 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM0807-500g |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | ≥99% | 500g |
￥48元 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014146-250g |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | 99% | 250g |
￥29 | 2023-09-07 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014146-500g |
Calcium hydrogen phosphate dihydrate |
7789-77-7 | 99% | 500g |
￥42 | 2023-09-07 |
Calcium hydrogen phosphate dihydrate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7789-77-7)DICALCIUM PHOSPHATE DIHYDRATE
Order Number:sfd21345
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Calcium hydrogen phosphate dihydrate Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
7789-77-7 (Calcium hydrogen phosphate dihydrate) Related Products
- 1306-06-5(hydroxylapatite)
- 65996-95-4(Calcium triple superphosphate)
- 13767-12-9(Phosphoric acid,calcium salt (3:4))
- 15221-07-5(Phosphoric acid, calcium salt (2:1), dihydrate (8CI,9CI))
- 7757-93-9(Calcium Hydrogen Phosphate)
- 7758-23-8(Calcium phosphate)
- 7758-87-4(Calcium phosphate)
- 10031-30-8(Calcium phosphate, monobasic, monohydrate)
- 10103-46-5(Calcium Phosphate Tribasic)
- 14567-92-1(Brushite(Ca(HPO4).2H2O) (9CI))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7789-77-7)DICALCIUM PHOSPHATE DIHYDRATE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry